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Compound of Interest

Compound Name: Pigment Yellow 183

Cat. No.: B1218173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to formulating and characterizing UV-

cured coatings incorporating Pigment Yellow 183 (PY 183). This document outlines the

material's properties, provides starting formulations, details experimental protocols for

preparation and testing, and offers troubleshooting guidance.

Introduction to Pigment Yellow 183 in UV-Cured
Coatings
Pigment Yellow 183 (C.I. No. 18792) is a monoazo calcium salt lake pigment that offers a

reddish-yellow shade.[1][2] Its excellent heat stability, lightfastness, and migration resistance

make it a suitable candidate for UV-cured coatings where long-term color stability and durability

are required.[1][2][3][4] UV-cured coatings are solvent-free formulations that polymerize rapidly

upon exposure to ultraviolet radiation, offering environmental benefits and high production

speeds.[5][6] The incorporation of pigments like PY 183 into these systems requires careful

consideration of formulation components to ensure proper dispersion, cure, and final film

properties.

Properties of Pigment Yellow 183
A summary of the key physical and chemical properties of Pigment Yellow 183 is presented in

Table 1. Understanding these properties is crucial for successful formulation development.
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Table 1: Properties of Pigment Yellow 183

Property Value References

C.I. Name Pigment Yellow 183 [7]

C.I. Number 18792 [7]

CAS Number 65212-77-3 [7]

Chemical Type Monoazo, Ca [3]

Hue Reddish Yellow [7]

Heat Resistance Up to 300 °C [2]

Lightfastness (1-8 scale) 7-8 [2]

Migration Resistance (1-5

scale)
5 [2]

Starting Formulations for UV-Cured Coatings with
Pigment Yellow 183
The following are starting point formulations for a UV-cured coating featuring Pigment Yellow
183. These formulations can be adapted based on specific performance requirements. All

percentages are by weight.

Table 2: Starting Formulation for a UV-Cured Yellow Coating
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Component Function Percentage (%)

Urethane Acrylate Oligomer Resin Backbone 40 - 60

Trimethylolpropane Triacrylate

(TMPTA)
Monomer (Reactive Diluent) 20 - 30

Pigment Yellow 183 Colorant 5 - 15

Dispersant
Pigment Wetting &

Stabilization
1 - 3

Photoinitiator Blend (e.g.,

BAPO/α-hydroxyketone)
UV Curing Initiator 3 - 7

Leveling Agent Surface Properties 0.1 - 1

Defoamer Air Release 0.1 - 0.5

Note: The choice of oligomer will significantly impact the flexibility, chemical resistance, and

adhesion of the final coating. The monomer selection influences viscosity and cure speed. The

photoinitiator blend is critical for achieving both surface and through-cure in a pigmented

system.

Experimental Protocols
Pigment Dispersion Preparation
Proper dispersion of Pigment Yellow 183 is critical to achieve optimal color strength, gloss,

and stability.

Materials and Equipment:

Pigment Yellow 183

Dispersant

Acrylate Monomer (e.g., TMPTA)

High-speed disperser (e.g., Cowles dissolver) or bead mill
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Beaker or appropriate mixing vessel

Grindometer

Protocol:

In a suitable vessel, combine the acrylate monomer and the dispersant.

Mix at low speed until the dispersant is fully dissolved.

Gradually add the Pigment Yellow 183 powder to the liquid mixture under continuous

agitation.

Once all the pigment is added, increase the disperser speed to create a vortex. The tip

speed should be in the range of 18-25 m/s for a high-speed disperser.

Continue dispersing for 30-60 minutes, monitoring the temperature to ensure it does not

exceed 60°C.

Check the dispersion quality using a grindometer. A Hegman gauge reading of 6-7 is typically

acceptable for many coating applications.

If a finer dispersion is required, process the mixture in a bead mill.

UV-Cured Coating Formulation
Protocol:

To the pigment dispersion from section 4.1, add the urethane acrylate oligomer and mix at a

moderate speed until homogeneous.

In a separate container, pre-dissolve the photoinitiator blend in a small portion of the

monomer.

Add the dissolved photoinitiator solution to the main batch and mix thoroughly.

Add the leveling agent and defoamer and mix at a low speed for an additional 10-15 minutes

to ensure homogeneity and allow for de-aeration.
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Coating Application and UV Curing
Materials and Equipment:

Substrate (e.g., steel panels, plastic sheets)

Film applicator (e.g., wire-wound bar, doctor blade)

UV curing unit with a medium-pressure mercury lamp or LED lamp

Radiometer

Protocol:

Apply the formulated coating to the desired substrate using a film applicator to achieve a

controlled wet film thickness (e.g., 25-50 µm).

Immediately pass the coated substrate under the UV lamp.

The required UV dose will depend on the pigment concentration, film thickness, and

photoinitiator system. A typical starting point is a UV dose of 500-1000 mJ/cm² and an

irradiance of 300-500 mW/cm².[8]

Adjust the belt speed of the conveyor to control the UV dose.

Allow the cured coating to cool to room temperature before testing.

Performance Testing of Cured Coatings
Table 3: Testing Protocols for Cured Film Properties
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Test Standard Method Description

Degree of Cure FTIR Spectroscopy

Monitor the disappearance of

the acrylate double bond peak

at ~810 cm⁻¹ and ~1635 cm⁻¹.

Adhesion ASTM D3359 (Cross-hatch)

Assess the adhesion of the

coating to the substrate by

making a lattice pattern and

applying pressure-sensitive

tape.

Hardness
ASTM D3363 (Pencil

Hardness)

Determine the hardness of the

coating by attempting to

scratch the surface with

pencils of known hardness.

Solvent Resistance ASTM D5402 (MEK Rub Test)

Evaluate the resistance of the

coating to methyl ethyl ketone

by rubbing with a soaked cloth.

Gloss ASTM D523

Measure the specular gloss of

the coating at a specified angle

(e.g., 20°, 60°, 85°).

Color Spectrophotometer

Measure the CIELAB color

coordinates (L, a, b*) to

quantify the color of the

coating.

Visualization of Workflows and Relationships
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Formulation Stage Application & Curing Performance Testing

1. Prepare Pigment Dispersion
(PY 183, Monomer, Dispersant) 2. Add Oligomer 3. Incorporate Photoinitiators 4. Add Additives

(Leveling Agent, Defoamer) 5. Apply Coating to Substrate 6. UV Curing 7. Evaluate Cured Film Properties

UV Coating Formulation

Pigment Yellow 183Oligomer Monomer Photoinitiator Additives

Color & Opacity

determines

Hardness & Adhesion

influences influences

Cure Speed & Through-Cure

controls

Gloss & Flow

modifies

Cured Coating Properties

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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